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Compound of Interest

Compound Name: 4-Chloro-1H-indazol-5-amine

Cat. No.: B1373403 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Chloro-1H-indazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This document provides a comprehensive technical overview of 4-Chloro-1H-indazol-5-amine
(CAS No: 1082041-33-5), a crucial heterocyclic building block in medicinal chemistry and drug

development. Adherence to rigorous safety and handling protocols is paramount to mitigate

risks and ensure the integrity of research outcomes. This guide synthesizes critical data from

Safety Data Sheets (SDS) and established chemical safety practices to offer a field-proven

perspective on managing this compound in a laboratory setting.

Compound Profile and Hazard Identification
A foundational understanding of a compound's identity and inherent hazards is the first step in

a robust safety protocol. Misidentification or underestimation of risk can lead to significant

safety events.
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Parameter Value Source(s)

Chemical Name 4-Chloro-1H-indazol-5-amine [1][2][3]

Synonym(s) 5-Amino-4-chloro-1H-indazole [3][4]

CAS Number 1082041-33-5 [2][3][4]

Molecular Formula C₇H₆ClN₃ [2][4]

Molecular Weight 167.60 g/mol [3][4]

GHS Hazard Classification: A Causal Analysis
4-Chloro-1H-indazol-5-amine is classified under the Globally Harmonized System (GHS) with

specific hazard statements that dictate its handling procedures. The "Warning" signal word

indicates a moderate level of hazard.[2][4]
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Hazard Statement GHS Code
Rationale and Implications
for Researchers

Harmful if swallowed H302

Indicates acute oral toxicity.

Ingestion can lead to systemic

adverse effects. This

necessitates strict controls to

prevent oral intake, including a

prohibition on eating, drinking,

or smoking in the lab.[1][2][4]

[5]

Causes skin irritation H315

The compound can cause

local inflammation, redness,

and discomfort upon dermal

contact. This mandates the

use of appropriate chemical-

resistant gloves and lab coats

to prevent skin exposure.[1][4]

[5]

Causes serious eye irritation H319

Direct contact with the eyes

can result in significant

irritation, potentially leading to

damage. The use of chemical

safety goggles is non-

negotiable when handling this

solid or its solutions.[1][4][5]

May cause respiratory irritation H335 As a fine powder, the

compound can be easily

aerosolized. Inhalation may

irritate the nose, throat, and

lungs, leading to respiratory

discomfort. All handling of the

solid should occur in a certified

chemical fume hood or a

ventilated enclosure to
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minimize inhalation risk.[1][2]

[4][5]

Hazard Pictogram:

alt text

GHS07: Exclamation Mark

Exposure Control and Personal Protective
Equipment (PPE)
The principle of "As Low As Reasonably Achievable" (ALARA) for chemical exposure is the

cornerstone of laboratory safety. This is accomplished through a combination of engineering

controls and appropriate PPE.

Engineering Controls
The primary line of defense is to handle the chemical within a controlled environment.

Chemical Fume Hood: All weighing and transfer operations involving the solid powder must

be conducted in a properly functioning chemical fume hood to control airborne dust.

Ventilation: Ensure the laboratory is well-ventilated to dilute any fugitive emissions.[6][7]

Safety Stations: An operational safety shower and eyewash station must be readily

accessible in the immediate vicinity of the handling area.[6]

Personal Protective Equipment (PPE) Protocol
PPE is the final barrier between the researcher and the chemical. Its selection must be

deliberate and based on the specific hazards.

Caption: Mandatory PPE for handling 4-Chloro-1H-indazol-5-amine.

Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[8]
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Skin Protection:

Gloves: Compatible chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves

for any signs of degradation or puncture before use. Use proper glove removal technique

to avoid skin contamination.[6][7]

Clothing: A long-sleeved laboratory coat is required. Additional protective clothing may be

necessary for large-scale operations.[6]

Respiratory Protection: A government-approved respirator (e.g., NIOSH-approved) should be

used if a fume hood is not available or if dust concentrations are expected to be high.[6][9]

However, reliance on respirators should be secondary to implementing proper engineering

controls.

Handling, Storage, and Emergency Procedures
A self-validating safety system involves not just preparation but also a clear, rehearsed plan for

deviations from normal operations, such as spills or exposures.

Prudent Handling and Storage Protocols
Handling:

Wash hands thoroughly after handling, even if gloves were worn.[4][10]

Avoid the formation and inhalation of dust.[4][9]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][7]

Use only in a well-ventilated area, preferably a chemical fume hood.[4][5]

Storage:

Keep the container tightly closed to prevent moisture absorption and contamination.[4][10]

Store in a cool, dry, and well-ventilated area away from incompatible materials.[7][8]
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Store locked up to restrict access to authorized personnel only.[4][5] Some suppliers

recommend storage under an inert atmosphere at room temperature or refrigerated (2–8

°C).[2][11]

First Aid Measures: A Step-by-Step Response
Immediate and correct first aid can significantly reduce the severity of an injury from chemical

exposure. Always show the Safety Data Sheet to attending medical personnel.[6][12]

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air

Inhaled

Remove Contaminated Clothing

On Skin

Rinse with Water for 15+ Minutes

In Eyes

Rinse Mouth with Water

Swallowed

Give Oxygen if Breathing is Difficult

Seek Immediate Medical Attention

Wash with Soap & Water

Consult a Doctor

Remove Contact Lenses if Possible

Consult a Doctor

Do NOT Induce Vomiting

Call Poison Control / Doctor Immediately

Click to download full resolution via product page

Caption: First aid response workflow for exposure incidents.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4][9]

[13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water. Consult a doctor if irritation develops or persists.[4][9][13]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[4][9][14]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth thoroughly with water. Call a physician or Poison Control Center

immediately.[4][9][14]

Accidental Release and Firefighting
Spill Response:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear full PPE, including respiratory protection.

Avoid creating dust. Carefully sweep or scoop up the spilled solid material.

Place the material into a suitable, closed, and labeled container for disposal.[9]

Do not let the chemical enter drains or waterways.[6][9]

Firefighting:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[4][9]

Hazards from Combustion: Fire may produce irritating and toxic gases, including nitrogen

oxides (NOx), carbon oxides (CO, CO₂), and hydrogen chloride gas.[9][15]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus

(SCBA) and full protective gear.[4][9]

Technical Data for Safe Use
Stability and Reactivity
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Chemical Stability: The compound is stable under recommended storage conditions.[9]

Incompatible Materials: While specific data for this molecule is limited, related indazole

structures are known to be incompatible with strong oxidizing agents, acids, acid chlorides,

and acid anhydrides.[9] Avoid these materials to prevent vigorous or exothermic reactions.

Hazardous Decomposition: Upon thermal decomposition, it can emit toxic fumes including

hydrogen chloride, nitrogen oxides, and carbon oxides.[9][10]

Toxicological and Ecological Information
Toxicology: The toxicological properties have not been fully investigated.[9] The primary

known effects are acute oral toxicity and irritation to the skin, eyes, and respiratory system as

indicated by the H-statements.

Ecotoxicity: No specific data is available regarding the ecological impact of this compound. It

should be handled in a manner that prevents its release into the environment, as its effects

on aquatic and terrestrial life are unknown.[6][9]

Disposal Considerations
All chemical waste must be managed in accordance with federal, state, and local regulations.

Product: Dispose of this material as hazardous waste. Contact a licensed professional waste

disposal service.[4][10]

Contaminated Packaging: Dispose of the container as unused product. Do not reuse empty

containers.[16]

Conclusion
4-Chloro-1H-indazol-5-amine is a valuable reagent for drug discovery, but its use demands a

disciplined and informed approach to safety. The causality behind each safety protocol—from

wearing goggles to prevent serious eye irritation to using a fume hood to mitigate respiratory

exposure—must be understood and respected by all laboratory personnel. By integrating these

expert-derived protocols and maintaining a constant state of vigilance, researchers can handle

this compound effectively and safely, ensuring both personal well-being and the integrity of

their scientific work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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